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Cat. No.: B1240165 Get Quote

Cefteram pivoxil, an oral third-generation cephalosporin, serves as a prodrug that is

hydrolyzed in the body to its active form, cefteram. This guide provides a comparative overview

of the in vitro activity of cefteram against a range of clinically relevant bacterial isolates. The

data presented is intended for researchers, scientists, and drug development professionals

engaged in the evaluation of antimicrobial agents.

Comparative Susceptibility Data
The in vitro efficacy of cefteram has been evaluated against various Gram-positive and Gram-

negative bacteria. The minimum inhibitory concentration (MIC) is a key measure of an

antibiotic's potency, with MIC50 and MIC90 values representing the concentrations required to

inhibit the growth of 50% and 90% of bacterial isolates, respectively.

A study evaluating the susceptibility of Streptococcus pneumoniae and Haemophilus influenzae

isolates to cefteram and other antimicrobial drugs revealed potent activity. The MIC of cefteram

did not exceed 4 µg/mL for any isolate of S. pneumoniae.[1] For beta-lactamase-negative and

ampicillin-susceptible H. influenzae isolates, the MICs were exceptionally low, at 0.03 µg/mL or

less.[1] Even against beta-lactamase-positive or beta-lactamase-negative ampicillin-resistant

strains of H. influenzae, the MIC of cefteram did not surpass 1 µg/mL.[1]

While comprehensive tabular data for a wide array of bacterial species is not readily available

in a single public source, the following table summarizes the available MIC data for key
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respiratory pathogens.

Bacterial Isolate
Cefteram MIC Range
(µg/mL)

Comparator Agent
(Cefditoren) MIC90 (µg/mL)

Streptococcus pneumoniae ≤ 4 1

Haemophilus influenzae ≤ 1 0.03

Moraxella catarrhalis Not specified 0.5

Staphylococcus aureus

(MSSA)
Not specified 1

Staphylococcus epidermidis

(MSSE)
Not specified 0.5

Escherichia coli Not specified 8

Klebsiella pneumoniae Not specified >128

Proteus mirabilis Not specified 0.5

Note: Comparator data for Cefditoren is included to provide context within the same antibiotic

class.[2] Data for some isolates for cefteram is not specified in the available literature.

Experimental Protocols
The determination of in vitro antimicrobial activity is conducted following standardized

laboratory procedures. The broth microdilution method is a widely accepted technique for

determining the Minimum Inhibitory Concentration (MIC) of an antibiotic against a bacterial

isolate.

Broth Microdilution Method for MIC Determination:

Preparation of Antimicrobial Agent: A stock solution of the active form of the antibiotic,

cefteram, is prepared by dissolving the pure powder in a suitable solvent. Serial twofold

dilutions of the stock solution are then made in cation-adjusted Mueller-Hinton broth

(CAMHB) to achieve a range of desired concentrations.
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Inoculum Preparation: Bacterial isolates to be tested are cultured on an appropriate agar

medium for 18-24 hours. A suspension of the bacterial colonies is prepared in a sterile saline

solution and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds

to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL. This suspension is then further

diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test

wells.

Inoculation and Incubation: A standardized volume of the prepared bacterial inoculum is

added to each well of a microtiter plate containing the different concentrations of the

antimicrobial agent. A growth control well (containing broth and inoculum but no antibiotic)

and a sterility control well (containing only broth) are included. The microtiter plates are then

incubated at 35°C ± 2°C for 16-20 hours in ambient air.

MIC Determination: Following incubation, the microtiter plates are examined for visible

bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the

antimicrobial agent that completely inhibits the visible growth of the organism.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the broth microdilution method for determining

the in vitro activity of an antimicrobial agent.
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Caption: Workflow for determining in vitro antimicrobial activity using the broth microdilution

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. [Antimicrobial susceptibility surveillance of Streptococcus pneumoniae and Haemophilus
influenzae isolates to cefteram and other antimicrobial drugs during January 2003 to July
2004] - PubMed [pubmed.ncbi.nlm.nih.gov]

2. In Vitro Antimicrobial Activity of Cefditoren pivoxil, an Oral Cephalosporin, against Major
Clinical Isolates -Infection and chemotherapy | Korea Science [koreascience.kr]

To cite this document: BenchChem. [In Vitro Activity of Cefteram Pivoxil: A Comparative
Analysis Against Diverse Bacterial Isolates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240165#comparing-the-in-vitro-activity-of-cefteram-
pivoxil-against-different-bacterial-isolates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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